N-Benzyloxycarbonyl L-Threonine Amide O-Methanesulfonate
N-Benzyloxycarbonyl L-Threonine Amide O-Methanesulfonate
Brand Name:
Vulcanchem
CAS No.:
80082-51-5
VCID:
VC20828468
InChI:
InChI=1S/C13H18N2O6S/c1-9(21-22(2,18)19)13(11(14)16,20-12(15)17)8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H2,14,16)(H2,15,17)/t9-,13+/m0/s1
SMILES:
CC(C(C(=O)N)NC(=O)OCC1=CC=CC=C1)OS(=O)(=O)C
Molecular Formula:
C13H18N2O6S
Molecular Weight:
330.36 g/mol
N-Benzyloxycarbonyl L-Threonine Amide O-Methanesulfonate
CAS No.: 80082-51-5
Cat. No.: VC20828468
Molecular Formula: C13H18N2O6S
Molecular Weight: 330.36 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 80082-51-5 |
|---|---|
| Molecular Formula | C13H18N2O6S |
| Molecular Weight | 330.36 g/mol |
| IUPAC Name | [(2S,3R)-4-amino-3-benzyl-3-carbamoyloxy-4-oxobutan-2-yl] methanesulfonate |
| Standard InChI | InChI=1S/C13H18N2O6S/c1-9(21-22(2,18)19)13(11(14)16,20-12(15)17)8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H2,14,16)(H2,15,17)/t9-,13+/m0/s1 |
| Standard InChI Key | ZKBSWKZPOKQJSG-TVQRCGJNSA-N |
| Isomeric SMILES | C[C@@H]([C@](CC1=CC=CC=C1)(C(=O)N)OC(=O)N)OS(=O)(=O)C |
| SMILES | CC(C(C(=O)N)NC(=O)OCC1=CC=CC=C1)OS(=O)(=O)C |
| Canonical SMILES | CC(C(CC1=CC=CC=C1)(C(=O)N)OC(=O)N)OS(=O)(=O)C |
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